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Compound of Interest

Compound Name: 3-Butoxy-1-propanol

Cat. No.: B156417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 3-Butoxy-1-propanol, a
propylene glycol ether, in the formulation of industrial cleaning agents. This document outlines

its key properties, functions, and includes experimental protocols for performance evaluation.

Introduction
3-Butoxy-1-propanol, also known as propylene glycol n-butyl ether (PnB), is a versatile and

effective solvent and coupling agent widely utilized in the formulation of industrial and

institutional cleaners.[1] Its amphiphilic nature, possessing both a hydrophilic hydroxyl group

and a hydrophobic butoxy group, allows it to dissolve a wide range of soils, including oils,

greases, and other organic residues.[1] This makes it a valuable component in heavy-duty

degreasers, hard surface cleaners, and all-purpose cleaning formulations.[2][3] Furthermore,

its properties as a coupling agent aid in stabilizing aqueous formulations containing various

surfactants and builders, ensuring product homogeneity.[4]

Physicochemical Properties of 3-Butoxy-1-propanol
A summary of the key physical and chemical properties of 3-Butoxy-1-propanol is presented

in Table 1. These properties are crucial for formulators to consider when developing new

cleaning products.
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Property Value Reference(s)

Chemical Formula C₇H₁₆O₂ [5]

Molecular Weight 132.20 g/mol [5]

CAS Number 10215-33-5 [5]

Appearance Colorless liquid [6]

Odor Mild, ether-like [6]

Boiling Point ~188 °C [6]

Flash Point ~85 °C (closed cup) [6]

Density ~0.87 g/cm³ [6]

Kauri-Butanol (Kb) Value 96 [7]

Surface Tension 27.4 dynes/cm @ 25°C [7]

Solubility in Water 5.5 g in 100g water [8]

Key Functions in Industrial Cleaners
The primary roles of 3-Butoxy-1-propanol in industrial cleaning formulations are as a solvent

and a coupling agent.

Solvent Action: 3-Butoxy-1-propanol possesses a high solvency power, as indicated by its

Kauri-butanol value of 96.[7] The Kauri-butanol value is a measure of the ability of a

hydrocarbon solvent to dissolve kauri gum, with higher values indicating stronger solvency.

[7] This property allows it to effectively dissolve and lift a variety of soils, including:

Greases and oils[1]

Waxes and resins[1]

Inks and adhesives

Coupling Agent: In aqueous cleaning formulations, 3-Butoxy-1-propanol acts as a

hydrotrope, or coupling agent. It improves the miscibility of otherwise immiscible
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components, such as surfactants and builders, in the water-based system.[4] This ensures

the final product is a stable, homogenous solution.

Example Formulations
The following are example formulations for industrial cleaners that can incorporate 3-Butoxy-1-
propanol. The concentration of 3-Butoxy-1-propanol can be adjusted based on the desired

performance characteristics.

Table 2: Example Formulation for a Heavy-Duty Degreaser

Ingredient Function Weight %

Water Diluent 72.0

Tetrapotassium Pyrophosphate

(TKPP)
Builder/Alkalinity 4.0

Sodium Metasilicate

Pentahydrate
Builder/Alkalinity 3.0

Potassium Hydroxide (45%) Alkalinity 10.0

Anionic/Nonionic Surfactant

Blend
Detergency, Wetting 5.0

3-Butoxy-1-propanol (PnB) Solvent 3.0 - 8.0

Table 3: Example Formulation for a Hard Surface Cleaner
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Ingredient Function Weight %

Water Diluent 80.0 - 90.0

Nonionic Surfactant (e.g.,

Alcohol Ethoxylate)
Detergency 2.0 - 5.0

Chelating Agent (e.g., EDTA) Water Softener 0.5 - 2.0

3-Butoxy-1-propanol (PnB) Solvent & Coupling Agent 1.0 - 5.0

pH Adjuster (e.g.,

Monoethanolamine)
pH Control To desired pH

Fragrance & Dye Aesthetics q.s.

Experimental Protocols for Performance Evaluation
To assess the efficacy of industrial cleaners formulated with 3-Butoxy-1-propanol,
standardized testing methods are employed. Below are detailed protocols for key performance

evaluations.

Protocol for Determining Soil Removal Efficiency (ASTM
D4488)
This protocol is adapted from ASTM D4488 for testing the cleaning performance of products on

resilient flooring and washable walls.[9][10]

Objective: To quantify the ability of a cleaning formulation to remove a standardized soil from a

substrate.

Materials:

Gardner Straight Line Washability and Abrasion Machine[2]

White vinyl tiles (or other specified substrate)[9]

Standardized soil (e.g., Hucker's Soil Formulation)

Spectrophotometer or Colorimeter
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Sponge or other specified applicator

Procedure:

Substrate Preparation:

Clean the vinyl tiles with a standard detergent and rinse thoroughly.

Measure the initial reflectance (R₁) of the clean, dry tiles using a spectrophotometer.

Soiling:

Apply a standardized amount of soil uniformly to a defined area of the tiles.

Allow the soiled tiles to dry for a specified period (e.g., 24 hours) at a controlled

temperature and humidity.

Measure the reflectance of the soiled tiles (R₂).

Cleaning:

Mount the soiled tile in the Gardner scrub tester.

Saturate the sponge applicator with the test cleaning formulation.

Scrub the tile for a set number of cycles (e.g., 20 cycles) with a defined pressure.

Rinse the tile with deionized water and allow it to dry completely.

Evaluation:

Measure the final reflectance (R₃) of the cleaned tile.

Calculate the Soil Removal Efficiency (%) using the following formula: Efficiency (%) = [(R₃

- R₂) / (R₁ - R₂)] x 100

Data Presentation: The results should be presented in a table comparing the soil removal

efficiency of different formulations.
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Table 4: Example Data Table for Soil Removal Efficiency

Formulation ID
3-Butoxy-1-
propanol Conc. (%)

Average Soil
Removal Efficiency
(%)

Standard Deviation

Control (No Solvent) 0

Formulation A 2.0

Formulation B 4.0

Formulation C 6.0

Protocol for Evaluating Degreasing Performance
(Gardner Scrub Test)
This protocol utilizes the Gardner scrub tester to assess the ability of a formulation to remove

greasy soils.[11][12]

Objective: To evaluate the degreasing efficacy of a cleaning formulation.

Materials:

Gardner Straight Line Washability and Abrasion Machine

Stainless steel or ceramic coupons

Standardized greasy soil (e.g., a mixture of vegetable oil, animal fat, and mineral oil)

Analytical balance

Procedure:

Coupon Preparation:

Clean and weigh the coupons (W₁).

Soiling:
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Apply a consistent amount of the greasy soil to each coupon.

Weigh the soiled coupons (W₂).

Cleaning:

Mount the soiled coupon in the Gardner scrub tester.

Apply the cleaning formulation to the coupon or the scrubbing medium.

Scrub for a predetermined number of cycles.

Rinse the coupon thoroughly and dry it.

Evaluation:

Weigh the cleaned and dried coupon (W₃).

Calculate the percentage of grease removed: Grease Removal (%) = [((W₂ - W₁) - (W₃ -

W₁)) / (W₂ - W₁)] x 100

Data Presentation: The data can be tabulated to compare the degreasing performance of

different formulations.

Table 5: Example Data Table for Degreasing Performance

Formulation ID
3-Butoxy-1-
propanol Conc. (%)

Average Grease
Removal (%)

Standard Deviation

Control (No Solvent) 0

Formulation D 3.0

Formulation E 5.0

Formulation F 7.0

Visualizations
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The following diagrams illustrate key concepts and workflows related to the use of 3-Butoxy-1-
propanol in industrial cleaners.

3-Butoxy-1-propanol Molecule

Key Properties Functions in Cleaners

CH₃(CH₂)₃OCH₂CH(OH)CH₃

Hydrophilic Head
(-OH group)

Hydrophobic Tail
(Butoxy group)

Coupling Agent
(Stabilizes Formulation)

Enables water miscibility

Solvent Action
(Dissolves Grease & Oil)

Interacts with non-polar soils

Click to download full resolution via product page

Caption: Molecular structure and functions of 3-Butoxy-1-propanol.
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Start: Formulate Cleaner

Prepare & Pre-measure Substrate
(e.g., Reflectance R₁)

Apply Standardized Soil

Measure Soiled Substrate
(e.g., Reflectance R₂)

Clean with Formulation
(Gardner Scrub Tester)

Measure Cleaned Substrate
(e.g., Reflectance R₃)

Calculate Cleaning Efficiency (%)

End: Performance Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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